Cas no 2172015-37-9 (5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}hexanoic acid)

• Product Name: 5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}hexanoic acid
• CAS No: 2172015-37-9
• MF: C₂₆H₂₇N₃O₅S
• MW: 493.574685335159
• CID: 6082524
• PubChem ID: 165876332
• Update Time: 2025-05-21

5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}hexanoic acid
• EN300-1538784
• 5-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]acetamido}hexanoic acid
• 2172015-37-9

• Inchi： 1S/C26H27N3O5S/c1-16(7-6-12-24(31)32)27-23(30)13-17-15-35-25(28-17)29-26(33)34-14-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,15-16,22H,6-7,12-14H2,1H3,(H,27,30)(H,31,32)(H,28,29,33)
• InChI Key： KYXWDLDUYLRNAX-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC(C)CCCC(=O)O)=O)N=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 493.16714214g/mol
• Monoisotopic Mass: 493.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 146Ų

Additional information on 5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}hexanoic acid

5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}hexanoic acid: A Comprehensive Overview

The compound 5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}hexanoic acid, identified by the CAS registry number 2172015-37-9, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a 1,3-thiazole ring, and a hexanoic acid backbone. The presence of these functional groups endows the molecule with unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecules. The synthesis of 5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}hexanoic acid involves a multi-step process that includes nucleophilic substitution, coupling reactions, and protective group strategies. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during the synthesis process. This ensures high yields and purity, making it suitable for various applications.

The structural integrity of this compound is further enhanced by the 1,3-thiazole ring, which contributes to its stability and reactivity. Thiazole derivatives are known for their biological activity and have been extensively studied in drug discovery programs. The integration of this heterocyclic ring into the molecule opens up possibilities for exploring its potential as a pharmacological agent.

One of the most promising applications of 5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}hexanoic acid lies in its use as an intermediate in peptide synthesis. The Fmoc group serves as an excellent protecting group for amino acids, ensuring efficient coupling reactions during peptide assembly. This makes the compound invaluable in the production of bioactive peptides and proteins with high precision.

Moreover, recent studies have highlighted the potential of this compound in materials science. Its unique structure allows for the formation of self-assembled monolayers (SAMs) on various surfaces, which can be utilized in the development of advanced materials with tailored properties. These SAMs exhibit excellent stability and functionality, making them suitable for applications in sensors, catalysis, and drug delivery systems.

In terms of pharmacological applications, preliminary studies suggest that 5-{2-[{(9H-fluorenium)carbonyl}amino]-1H-thiazolium}-4-acetamide hexanoate may exhibit anti-inflammatory and antioxidant properties. These findings are supported by in vitro assays that demonstrate its ability to inhibit pro-inflammatory cytokines and scavenge reactive oxygen species. Further research is currently underway to explore its therapeutic potential in chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

The integration of computational chemistry techniques has also provided valuable insights into the molecular dynamics of this compound. Molecular docking studies reveal that it has a high affinity for certain protein targets, suggesting its potential as a lead compound in drug design. Additionally, quantum mechanical calculations have elucidated the electronic structure of the molecule, providing a deeper understanding of its reactivity and selectivity.

In conclusion, CAS No 2172015-37-based compounds like 5-{[[(9H-fluorenium)carbonyl]amino]-thiazolium}-4-acetamide hexanoate represent a significant advancement in modern organic chemistry. Their versatile structure and promising biological activity make them valuable tools in both academic research and industrial applications. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a pivotal role in shaping future innovations across multiple disciplines.